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Compound of Interest

Compound Name: 3-Fluoro-2-methoxyaniline

Cat. No.: B156832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Fluoro-2-methoxyaniline, a key building block in the synthesis of various

pharmaceutical compounds.

Appearance and Odor
3-Fluoro-2-methoxyaniline is a liquid at standard temperature and pressure.[1][2] While a

definitive color description is not consistently available across suppliers, related fluoro- and

methoxy-substituted anilines range from colorless to brown liquids. For instance, 4-Fluoro-2-

methoxyaniline is described as a colorless to brown clear liquid. The odor of aniline compounds

is often characterized as fishy or ammonia-like.[3]

Physical and Chemical Properties
A summary of the key quantitative data for 3-Fluoro-2-methoxyaniline is presented in the

table below.
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Property Value Reference

Molecular Formula C₇H₈FNO [4]

Molecular Weight 141.14 g/mol [4]

Density 1.172 g/mL at 25 °C [4]

Refractive Index n20/D 1.531 [4]

Flash Point 100 °C (212 °F) [4]

Form Liquid [1][2]

Synthesis and Applications
3-Fluoro-2-methoxyaniline serves as a crucial intermediate in the synthesis of more complex

molecules, particularly in the development of kinase inhibitors for targeted cancer therapy. The

unique combination of fluoro and methoxy functional groups can influence the pharmacokinetic

properties of the final drug product.

While a specific, detailed experimental protocol for the synthesis of 3-Fluoro-2-
methoxyaniline is not readily available in the public domain, the general synthetic routes for

related fluorinated methoxyanilines often involve a multi-step process. This typically includes

the nitration of a fluorinated aromatic precursor, followed by methoxylation and subsequent

reduction of the nitro group to form the aniline. The synthesis of related compounds like 4-

fluoro-2-methoxy-5-nitroaniline has been well-documented and can provide insights into

potential synthetic strategies.[5]

The logical workflow for the synthesis of a substituted aniline, such as a fluorinated

methoxyaniline, can be generalized as follows:
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General Synthetic Workflow for Substituted Anilines

Starting Aromatic Compound

Nitration
(e.g., HNO3/H2SO4)

Nucleophilic Substitution
(e.g., Methoxylation with NaOMe)

Reduction of Nitro Group
(e.g., Fe/HCl or H2/Pd-C)

Final Substituted Aniline Product

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drug Discovery Workflow with 3-Fluoro-2-methoxyaniline

3-Fluoro-2-methoxyaniline
(Building Block)

Synthesis of Compound Library

High-Throughput Screening
(e.g., Kinase Assays)

Lead Optimization

Drug Candidate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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